molecular formula C13H16O7S B8535961 2-Hydroxymethyl-2,3-dihydrothieno[3,4-b][1,4]dioxine-5,7-dicarboxylic acid diethyl ester CAS No. 204444-02-0

2-Hydroxymethyl-2,3-dihydrothieno[3,4-b][1,4]dioxine-5,7-dicarboxylic acid diethyl ester

Cat. No.: B8535961
CAS No.: 204444-02-0
M. Wt: 316.33 g/mol
InChI Key: VGEUBQGAUBAQAO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Hydroxymethyl-2,3-dihydrothieno[3,4-b][1,4]dioxine-5,7-dicarboxylic acid diethyl ester is a useful research compound. Its molecular formula is C13H16O7S and its molecular weight is 316.33 g/mol. The purity is usually 95%.
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Properties

CAS No.

204444-02-0

Molecular Formula

C13H16O7S

Molecular Weight

316.33 g/mol

IUPAC Name

diethyl 3-(hydroxymethyl)-2,3-dihydrothieno[3,4-b][1,4]dioxine-5,7-dicarboxylate

InChI

InChI=1S/C13H16O7S/c1-3-17-12(15)10-8-9(20-7(5-14)6-19-8)11(21-10)13(16)18-4-2/h7,14H,3-6H2,1-2H3

InChI Key

VGEUBQGAUBAQAO-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=C2C(=C(S1)C(=O)OCC)OC(CO2)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

7.7 mL (0.0902 mol) of epibromohydrin and 1.92 g (0.0139 mol) of potassium carbonate were dissolved in 100 mL water and added to a refluxing mixture of 16.11 g (0.0694 mol) diethyl 3,4-dihydroxythiophene-2,5-dicarboxylate in 350 mL ethanol. After heating to reflux for 1 hour, an additional 5.3 mL (0.0624 mol) epibromohydrin was added and the reaction heated to reflux overnight. Upon cooling to room temperature the reaction was concentrated by evaporation and then poured into 500 ml water. The mixture was acidified and then extracted with methylene chloride until the organic wash no longer indicated product was present. The organic fractions were washed with saturated brine then dried with magnesium sulfate. The solvent was removed under reduced pressure to give a yellow solid. Column chromatography was performed using 60% ethyl acetate in hexane to give a 70:30 mixture of the product and propylene isomer in 55% yield as a white solid. Structure and purity were confirmed by 1H/13C NMR and LC-MS.
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7.7 mL
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reactant
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1.92 g
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100 mL
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16.11 g
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350 mL
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5.3 mL
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reactant
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